Cas no 55570-69-9 (Quinoline,2-hydrazinyl-8-nitro-)

Quinoline,2-hydrazinyl-8-nitro- structure
55570-69-9 structure
Product Name:Quinoline,2-hydrazinyl-8-nitro-
CAS No:55570-69-9
MF:C9H8N4O2
MW:204.18542098999
CID:383421
PubChem ID:5200604
Update Time:2025-04-19

Quinoline,2-hydrazinyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,2-hydrazinyl-8-nitro-
    • (8-nitroquinolin-2-yl)hydrazine
    • 55570-69-9
    • DTXSID40409477
    • NSC263743
    • NSC-263743
    • Inchi: 1S/C9H8N4O2/c10-12-8-5-4-6-2-1-3-7(13(14)15)9(6)11-8/h1-5H,10H2,(H,11,12)
    • InChI Key: BBVXVNVTMXWADI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2=CC=C(NN)N=C21)=O

Computed Properties

  • Exact Mass: 204.06484
  • Monoisotopic Mass: 204.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.8A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.509
  • Boiling Point: 464.5°Cat760mmHg
  • Flash Point: 234.7°C
  • Refractive Index: 1.789
  • PSA: 94.08
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